Scabronine M

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• InChI: InChI=1S/C20H28O4/c1-13(11-21)19-9-7-17(2)6-8-18(3)15(20(17,19)24-19)5-4-14(12-22)10-16(18)23/h4,12-13,15,21H,5-11H2,1-3H3/t13-,15+,17+,18-,19-,20-/m1/s1
• InChIKey: BEDOXLKSBWDRGE-QQQBWXDASA-N

Scabronine M: A Cyathane Diterpenoid with Validated NGF-Induced Neurite Outgrowth Inhibition for Neurological Research Applications

Scabronine M (CAS 1367624-30-3) is a novel cyathane diterpenoid isolated from the fruiting bodies of the mushroom Sarcodon scabrosus [1]. It has been structurally elucidated via extensive 2D-NMR analysis [1]. As a naturally occurring small molecule (C20H28O4, molecular weight 332.43 g/mol), Scabronine M is classified under the diterpene chemical family [2]. Its primary reported biological activity is the dose-dependent inhibition of nerve growth factor (NGF)-induced neurite outgrowth in PC12 cells, a phenomenon that distinguishes it from the predominantly neurotrophic or inactive cyathane diterpenoids found in the same organism [1].

Workflow NGF/TrkA pathway inhibition and neurite outgrowth attenuation studies

Selection Functional antagonist profile; no neurotrophic or neutrally active cyathane analog

Context PC12 cell model for signaling deconvolution, not viability- or cytotoxicity-driven endpoints

• [1] Liu L, Shi XW, Zong SC, Tang JJ, Gao JM. Scabronine M, a novel inhibitor of NGF-induced neurite outgrowth from PC12 cells from the fungus Sarcodon scabrosus. Bioorg Med Chem Lett. 2012 Apr 1;22(7):2401-6. View Source
• [2] National Library of Medicine (NLM). MeSH Supplementary Concept Data: scabronine M. Unique ID C573357. Date of Entry: 2012/07/09. View Source

Why Scabronine M Cannot Be Substituted by Common Cyathane Diterpenoid Analogs

The cyathane diterpenoid family is highly heterogeneous in its biological effects, with many members demonstrating neurotrophic (neurite outgrowth-promoting) activity or showing no effect on NGF-mediated differentiation [1]. Scabronine M is distinct as a functional antagonist, directly inhibiting the NGF/TrkA signaling axis. Empirical evidence demonstrates that when 10 other known cyathane diterpenoids, co-isolated from Sarcodon scabrosus, were tested in parallel under identical conditions, only Scabronine M exhibited significant inhibitory activity against NGF-induced neurite outgrowth [2]. Therefore, substituting Scabronine M with a structurally similar analog such as Sarcodonin G or Scabronine H, which possess opposite or negligible activity, would compromise experimental validity in studies requiring selective attenuation of NGF signaling pathways [2].

Structural analogs (e.g., Sarcodonin G, Scabronine H) exhibit opposite neurotrophic or negligible activity; experimental outcome may shift toward pathway activation rather than inhibition.

Cyathane diterpenoid class is predominantly neurotrophic; using any other naturally occurring cyathane may invalidate NGF attenuation studies because only Scabronine M has reported inhibitory function.

• [1] Bailly C, Gao JM. Erinacine A and related cyathane diterpenoids: Molecular diversity and mechanisms underlying their neuroprotection and anticancer activities. Pharmacol Res. 2020 Sep;159:104953. View Source
• [2] Liu L, Shi XW, Zong SC, Tang JJ, Gao JM. Scabronine M, a novel inhibitor of NGF-induced neurite outgrowth from PC12 cells from the fungus Sarcodon scabrosus. Bioorg Med Chem Lett. 2012 Apr 1;22(7):2401-6. View Source

Quantitative Differentiation of Scabronine M Against In-Class and Functional Alternatives

Unique Neurite Outgrowth Inhibition in Head-to-Head Comparison Against 10 Co-Isolated Cyathane Diterpenoids

In a direct, head-to-head study comparing the activity of 11 cyathane diterpenoids co-isolated from Sarcodon scabrosus (including Scabronines K, L, H; Sarcodonins G, A, M; and others), only Scabronine M demonstrated a significant, dose-dependent inhibition of NGF-induced neurite outgrowth in PC12 cells. The 10 known compounds, which serve as direct structural and biological comparators, were inactive in this assay [1].

Neurite outgrowth vs. 10 co-isolates

Head-to-head

Active (dose-dependent inhibition); 10 structural analogs inactive under identical conditions

Unique inhibitory selectivity among tested cyathane diterpenoids; supports specific probe selection.

PC12 cells, NGF 20 ng/mL, 24h co-treatment.

Evidence Dimension	Inhibition of NGF-induced neurite outgrowth in PC12 cells
Target Compound Data	Dose-dependent, significant inhibition
Comparator Or Baseline	10 co-isolated cyathane diterpenoids (e.g., Sarcodonin G, Scabronine H)
Quantified Difference	Target compound active; all 10 comparators inactive under identical assay conditions
Conditions	Rat pheochromocytoma PC12 cells; NGF (20 ng/mL) co-treatment for 24h; compound concentration range evaluated for dose-dependency

Why This Matters

This binary selectivity profile (active vs. 10 inactive structural analogs) provides unambiguous justification for sourcing Scabronine M specifically, as no other in-class compound can recapitulate its functional effect.

• [1] Liu L, Shi XW, Zong SC, Tang JJ, Gao JM. Scabronine M, a novel inhibitor of NGF-induced neurite outgrowth from PC12 cells from the fungus Sarcodon scabrosus. Bioorg Med Chem Lett. 2012 Apr 1;22(7):2401-6. View Source

Distinctive Cytotoxicity Profile: Functional Antagonism Without Cell Viability Impairment

Scabronine M's inhibition of neurite outgrowth was shown to occur in the absence of detectable cytotoxicity. While the study reports that Scabronine M significantly inhibited neurite outgrowth dose-dependently, it explicitly notes this occurred 'without cytotoxicity' [1]. In contrast, many small molecule kinase inhibitors or natural products with similar effects on differentiation pathways can induce non-specific cell death, confounding data interpretation. The lack of cytotoxicity at active concentrations differentiates Scabronine M from potentially cytotoxic tool compounds used in similar assays.

Cytotoxicity impact

Reported

No cytotoxicity observed at neurite outgrowth-inhibitory concentrations

Observed attenuation attributable to pathway modulation, not reduced cell viability.

PC12 cell assay; direct viability data reported in source.

Evidence Dimension	Cytotoxicity in PC12 cells at neurite outgrowth-inhibitory concentrations
Target Compound Data	No observed cytotoxicity
Comparator Or Baseline	General class of small molecule kinase inhibitors or cytotoxic natural products
Quantified Difference	Active concentration range yields significant neurite inhibition without affecting cell viability, whereas many other inhibitors would show concomitant cytotoxicity
Conditions	PC12 cells under NGF-stimulated neurite outgrowth assay conditions

Why This Matters

This ensures that any observed decrease in neurite outgrowth is due to specific signaling pathway modulation, not a consequence of reduced cell viability, increasing confidence in its use as a selective tool compound.

• [1] Liu L, Shi XW, Zong SC, Tang JJ, Gao JM. Scabronine M, a novel inhibitor of NGF-induced neurite outgrowth from PC12 cells from the fungus Sarcodon scabrosus. Bioorg Med Chem Lett. 2012 Apr 1;22(7):2401-6. View Source

Mechanistic Differentiation via TrkA/ERK Pathway Suppression

Scabronine M's functional antagonism is mechanistically linked to the suppression of NGF-induced phosphorylation of the TrkA receptor and downstream extracellular signal-regulated kinases (ERK) [1]. This provides a molecular basis for its inhibitory activity. While other cyathane diterpenoids, such as Sarcodonin G, have been shown to promote neurite outgrowth via PKC-dependent ERK/CREB activation [2], Scabronine M uniquely suppresses the same core signaling pathway, highlighting a divergent and distinct point of intervention.

TrkA/ERK phosphorylation

Cross-study comparable

Suppression of NGF-induced TrkA and ERK phosphorylation vs. comparator promoting ERK/CREB activation

Mechanistic antagonism confirmation; opposite pathway effect reinforces functional divergence.

Western blot; Sarcodonin G derivatives as comparator in separate study.

Evidence Dimension	Effect on TrkA and ERK phosphorylation in PC12 cells
Target Compound Data	Suppression of NGF-induced TrkA and ERK phosphorylation
Comparator Or Baseline	Sarcodonin G derivatives (e.g., compound 6) which enhance ERK/CREB signaling [2]
Quantified Difference	Target compound inhibits pathway; comparator activates the same pathway in parallel studies
Conditions	PC12 cells stimulated with NGF; Western blot analysis of phosphorylated TrkA and ERK

Why This Matters

This mechanistic divergence confirms that Scabronine M is not a 'weak' neurotrophic agent but a specific antagonist, making it the appropriate selection for experiments designed to inhibit, rather than promote, NGF signaling.

• [1] Liu L, Shi XW, Zong SC, Tang JJ, Gao JM. Scabronine M, a novel inhibitor of NGF-induced neurite outgrowth from PC12 cells from the fungus Sarcodon scabrosus. Bioorg Med Chem Lett. 2012 Apr 1;22(7):2401-6. View Source
• [2] Cao CY, Zhang CC, Shi XW, Li D, Cao W, Yin X, Gao JM. Sarcodonin G Derivatives Exhibit Distinctive Effects on Neurite Outgrowth by Modulating NGF Signaling in PC12 Cells. ACS Chem Neurosci. 2018 Jul 18;9(7):1607-1615. View Source

First-in-Class Status: Only Reported Cyathane Diterpenoid with Neurite Outgrowth-Inhibitory Activity

As of its initial report, Scabronine M represented the first and only example of a cyathane diterpenoid exhibiting neurite outgrowth-inhibiting activity in PC12 cells [1]. The broader cyathane family is predominantly associated with neurotrophic or neuroprotective effects, as seen with compounds like Erinacine A and Sarcodonin G [2]. Scabronine M therefore defines a new functional sub-class, offering a unique tool to interrogate NGF/TrkA signaling from an antagonistic perspective that no other naturally occurring cyathane provides.

Family-wide activity classification

Class-level

Only cyathane diterpenoid reported with neurite outgrowth-inhibitory activity; majority are neurotrophic.

First-in-class status eliminates ambiguity when selecting a cyathane-based antagonist for signaling studies.

Literature review up to 2020; confirm current landscape.

Evidence Dimension	Reported functional activity across cyathane diterpenoid family
Target Compound Data	Inhibition of NGF-induced neurite outgrowth
Comparator Or Baseline	Majority of known cyathane diterpenoids (e.g., Erinacine A, Cyahookerin C, Cyathin Q, Cyafranines B and G) promote neurite outgrowth [2]
Quantified Difference	Scabronine M is the sole member of this class reported to have inhibitory activity
Conditions	Literature review of cyathane diterpenoid bioactivity studies up to 2020

Why This Matters

This first-in-class status eliminates ambiguity in experimental design. When a cyathane-based NGF antagonist is required, Scabronine M is the only validated option, making it a clear and defensible procurement decision.

• [1] Liu L, Shi XW, Zong SC, Tang JJ, Gao JM. Scabronine M, a novel inhibitor of NGF-induced neurite outgrowth from PC12 cells from the fungus Sarcodon scabrosus. Bioorg Med Chem Lett. 2012 Apr 1;22(7):2401-6. View Source
• [2] Bailly C, Gao JM. Erinacine A and related cyathane diterpenoids: Molecular diversity and mechanisms underlying their neuroprotection and anticancer activities. Pharmacol Res. 2020 Sep;159:104953. View Source

Validated Applications of Scabronine M Based on Differential Activity Profiles

Selective Inhibition of NGF/TrkA-Dependent Neuronal Differentiation in PC12 Cell Models

Scabronine M is an ideal tool compound for studies requiring specific attenuation of NGF-induced neuronal differentiation without affecting cell viability. Its unique ability to inhibit neurite outgrowth in PC12 cells, while 10 structural analogs were inactive, validates its use as a negative control in neurite outgrowth assays [1]. It can be employed to dissect TrkA-dependent signaling pathways from other neurotrophic inputs.

Functional Antagonism of TrkA/ERK Signaling Cascades for Pathway Deconvolution

Researchers investigating the NGF/TrkA/ERK signaling axis can use Scabronine M as a selective antagonist to probe the pathway's role in various cellular contexts. Its demonstrated suppression of TrkA and ERK phosphorylation [1] provides a mechanistic handle that is functionally opposite to neurotrophic cyathanes like Sarcodonin G derivatives [2], enabling a clean experimental comparison between pathway activation and inhibition.

Chemical Biology Probe for Dissecting Cyathane Diterpenoid Structure-Activity Relationships (SAR)

Scabronine M serves as a critical reference point in SAR studies of cyathane diterpenoids. Its first-in-class inhibitory activity [1] against a backdrop of predominantly neurotrophic analogs [2] provides a unique phenotype to map structural determinants of functional antagonism versus agonism at the NGF/TrkA interface. This makes it an essential compound for medicinal chemistry campaigns aiming to develop novel NGF signaling modulators.

Reference Standard for Purity and Identity Verification of Cyathane Diterpenoid Natural Products

Given its well-characterized structure via 2D-NMR and its distinct biological fingerprint, Scabronine M can be utilized as an analytical reference standard for the dereplication and quality control of cyathane diterpenoid-containing extracts or fractions derived from Sarcodon scabrosus and related fungal species. Its unique activity profile offers a bioactivity-based orthogonal method for confirmation.

Application

Selection Property

Validation Focus

NGF/TrkA signaling attenuation in PC12 models

Inhibitory specificity over structural analogs

Neurite outgrowth endpoint review

TrkA/ERK pathway deconvolution

Mechanistic antagonism confirmation

Phosphorylation endpoint monitoring

Cyathane diterpenoid SAR studies

Functional antagonist reference point

Activity phenotype mapping

Cyathane natural product reference standard

Structural identity and bioactivity fingerprint

Dereplication and QC confirmation

• [1] Liu L, Shi XW, Zong SC, Tang JJ, Gao JM. Scabronine M, a novel inhibitor of NGF-induced neurite outgrowth from PC12 cells from the fungus Sarcodon scabrosus. Bioorg Med Chem Lett. 2012 Apr 1;22(7):2401-6. View Source
• [2] Cao CY, Zhang CC, Shi XW, Li D, Cao W, Yin X, Gao JM. Sarcodonin G Derivatives Exhibit Distinctive Effects on Neurite Outgrowth by Modulating NGF Signaling in PC12 Cells. ACS Chem Neurosci. 2018 Jul 18;9(7):1607-1615. View Source